Cas no 1311182-72-5 (Boronic acid, B-[2-[(4-methylphenyl)methoxy]phenyl]-)

• Product Name: Boronic acid, B-[2-[(4-methylphenyl)methoxy]phenyl]-
• CAS No: 1311182-72-5
• MF: C₁₄H₁₅BO₃
• MW: 242.078104257584
• MDL: MFCD11540646
• CID: 4672895
• PubChem ID: 43327850
• Update Time: 2025-05-25

Boronic acid, B-[2-[(4-methylphenyl)methoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• [2-[(4-methylphenyl)methoxy]phenyl]boronic acid
• {2-[(4-methylphenyl)methoxy]phenyl}boronic acid
• Boronic acid, B-[2-[(4-methylphenyl)methoxy]phenyl]-
• (2-((4-Methylbenzyl)oxy)phenyl)boronic acid
• AKOS009318216
• SCHEMBL2559341
• (2-[(4-Methylphenyl)methoxy]phenyl)boranediol
• AS-68981
• 1311182-72-5
• (2-[(4-methylphenyl)methoxy]phenyl)boronic acid
• D94096
• MFCD11540646

• MDL： MFCD11540646
• Inchi： 1S/C14H15BO3/c1-11-6-8-12(9-7-11)10-18-14-5-3-2-4-13(14)15(16)17/h2-9,16-17H,10H2,1H3
• InChI Key： YOUDZABXDDGGLL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1B(O)O)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 242.111
• Monoisotopic Mass: 242.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• Molecular Weight: 242.08

Additional information on Boronic acid, B-[2-[(4-methylphenyl)methoxy]phenyl]-

Research Brief on Boronic Acid, B-[2-[(4-methylphenyl)methoxy]phenyl]- (CAS: 1311182-72-5): Recent Advances and Applications

Boronic acid derivatives, particularly B-[2-[(4-methylphenyl)methoxy]phenyl]- (CAS: 1311182-72-5), have garnered significant attention in the field of chemical biology and medicinal chemistry due to their versatile applications in drug discovery, catalysis, and materials science. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the boronic acid moiety and the aromatic methoxy group, make it a promising candidate for targeted drug design and development.

Recent studies have highlighted the role of B-[2-[(4-methylphenyl)methoxy]phenyl]- in the development of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The boronic acid group in this compound facilitates the formation of reversible covalent bonds with specific amino acid residues, enabling the selective degradation of disease-causing proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in degrading oncogenic proteins in vitro, suggesting potential applications in cancer therapy.

In addition to its role in PROTACs, this boronic acid derivative has shown promise as an inhibitor of serine proteases, particularly in the context of inflammatory and autoimmune diseases. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported its high affinity for neutrophil elastase, a key enzyme implicated in chronic obstructive pulmonary disease (COPD) and cystic fibrosis. The study utilized X-ray crystallography to elucidate the binding mode, revealing critical interactions between the boronic acid group and the enzyme's active site.

The synthesis of B-[2-[(4-methylphenyl)methoxy]phenyl]- has also seen advancements, with recent protocols emphasizing greener and more efficient methodologies. A 2024 paper in Organic Process Research & Development described a one-pot Suzuki-Miyaura coupling approach, achieving high yields (>85%) and minimizing the use of hazardous reagents. This development is particularly relevant for scaling up production while adhering to sustainable chemistry principles.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound, such as its aqueous solubility and metabolic stability. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. Furthermore, the compound's potential off-target effects and toxicity profiles warrant further investigation in preclinical models.

In conclusion, B-[2-[(4-methylphenyl)methoxy]phenyl]- (CAS: 1311182-72-5) represents a multifaceted tool in chemical biology, with applications ranging from targeted protein degradation to enzyme inhibition. Continued research into its mechanisms and optimization will likely expand its utility in therapeutic development, making it a compound of enduring interest in the field.